Cas no 92016-80-3 (Benzofuran, 2,5,6-trimethyl-)

Benzofuran,  2,5,6-trimethyl- structure
Benzofuran, 2,5,6-trimethyl- structure
Product Name:Benzofuran, 2,5,6-trimethyl-
CAS No:92016-80-3
MF:C11H12O
MW:160.212383270264
CID:800317
PubChem ID:45122605
Update Time:2025-04-19

Benzofuran, 2,5,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzofuran, 2,5,6-trimethyl-
    • 2,5,6-trimethyl-1-benzofuran
    • SCHEMBL862531
    • DTXSID20669355
    • 92016-80-3
    • 2,5,6-Trimethylbenzofuran
    • Inchi: 1S/C11H12O/c1-7-4-10-6-9(3)12-11(10)5-8(7)2/h4-6H,1-3H3
    • InChI Key: QCRMYXDOAGNTHW-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC2C=C(C)C(C)=CC1=2

Computed Properties

  • Exact Mass: 160.089
  • Monoisotopic Mass: 160.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 13.1A^2
  • XLogP3: 3.5
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